Cas no 55169-98-7 (3,5-DIMETHYL-2-METHOXYACETOPHENONE)

• Product Name: 3,5-DIMETHYL-2-METHOXYACETOPHENONE
• CAS No: 55169-98-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD03789143
• CID: 4034688
• PubChem ID: 2758571
• Update Time: 2025-04-23

3,5-DIMETHYL-2-METHOXYACETOPHENONE Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-methoxy-3,5-dimethylphenyl)-
• 3,5-DIMETHYL-2-METHOXYACETOPHENONE
• 1-(2-methoxy-3,5-dimethylphenyl)ethanone
• CS-0363357
• 1-(2-methoxy-3,5-dimethylphenyl)ethan-1-one
• FS-1586
• 147623-18-5
• SCHEMBL8431119
• AKOS006278379
• 2'-methoxy-3',5'-dimethylacetophenone
• DTXSID30933170
• 55169-98-7

• MDL： MFCD03789143
• Inchi： 1S/C11H14O2/c1-7-5-8(2)11(13-4)10(6-7)9(3)12/h5-6H,1-4H3
• InChI Key： DWERFCCYBUXHNJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=CC(C)=C1OC)C

Computed Properties

• Exact Mass: 178.099
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.51460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,5-DIMETHYL-2-METHOXYACETOPHENONE

Ethanone, 1-(2-Methoxy-3,5-Dimethylphenyl)-: A Comprehensive Overview

Ethanone, 1-(2-methoxy-3,5-dimethylphenyl)-, also known by its CAS number 55169-98-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic ketones and has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of Ethanone, 1-(2-methoxy-3,5-dimethylphenyl)- consists of a phenyl ring substituted with methoxy and dimethyl groups at the 2-, 3-, and 5-positions. The ketone group is attached to the phenyl ring via a methylene bridge. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical reactions.

Recent studies have highlighted the importance of Ethanone, 1-(2-methoxy-3,5-dimethylphenyl)- in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex natural product analogs and synthetic drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by targeting specific enzymes involved in inflammatory pathways.

The synthesis of Ethanone, 1-(2-methoxy-3,5-dimethylphenyl)- typically involves a multi-step process that includes Friedel-Crafts acylation followed by selective oxidation or reduction steps. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity levels.

In terms of applications, Ethanone, 1-(2-methoxy-3,5-dimethylphenyl)- has been investigated for its potential as a building block in the development of novel pharmaceutical agents. Its ability to form stable complexes with metal ions has also made it a candidate for use in coordination chemistry and catalysis.

From an environmental perspective, understanding the degradation pathways of Ethanone, 1-(2-methoxy-3,5-dimethylphenyl)- is crucial for assessing its impact on ecosystems. Recent research has focused on photodegradation mechanisms under UV light exposure, revealing that the compound undergoes rapid transformation into less harmful byproducts under certain conditions.

In conclusion, Ethanone, 1-(2-methoxy-3,5-dimethylphenyl)-, CAS No 55169-98-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool for chemists and pharmacologists alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an even more significant role in future scientific advancements.